N-((3-(furan-3-yl)pyrazin-2-yl)methyl)pyrazine-2-carboxamide

• IUPAC Name: N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H11N5O2/c20-14(12-7-15-2-3-17-12)19-8-11-13(18-5-4-16-11)10-1-6-21-9-10/h1-7,9H,8H2,(H,19,20)
• InChI Key: YEIRFCCKDLSDET-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NC=CN=C2CNC(=O)C3=NC=CN=C3
• Molecular Formula: C14H11N5O2
• Molecular Weight: 281.27 g/mol

Description

N-((3-(furan-3-yl)pyrazin-2-yl)methyl)pyrazine-2-carboxamide, also known as FP-2, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biotechnology.

Scientific Research Applications

Synthesis and Chemical Properties

N-((3-(furan-3-yl)pyrazin-2-yl)methyl)pyrazine-2-carboxamide is a compound that has been explored for its synthesis and chemical properties. Research has shown that furan-2,3-diones can react with various hydrazines to yield derivatives like pyrazole-3-carboxylic acid-hydrazide. These reactions involve cyclocondensation processes leading to different heterocyclic compounds. The structures of these products are typically confirmed through techniques like elemental analysis and spectroscopic measurements, including IR, 1H- and 13C-NMR spectroscopy (İlhan, Sarıpınar, & Akçamur, 2005), (Yıldırım & Kandemirli, 2005).

Potential Biological and Pharmacological Activities

Pyrazole derivatives, which are structurally related to N-((3-(furan-3-yl)pyrazin-2-yl)methyl)pyrazine-2-carboxamide, have attracted interest due to their wide spectrum of potential biological and pharmacological activities. These activities include antimicrobial, antiviral, antitumor, antifungal, pesticidal, and antidepressant properties (Üngören, Dilekoğlu, & Koca, 2013).

Applications in Heterocyclic Chemistry

The compound and its derivatives are used in the synthesis of new heterocycles. These heterocycles are important in various fields, including pharmaceuticals, where they may serve as active ingredients or intermediates in drug synthesis. The research into these compounds involves exploring different reaction pathways and quantum-chemical calculations to understand their electronic structures (Yıldırım & Kandemirli, 2005).

Potential in Agricultural Chemistry

Some pyrazole derivatives have been investigated for their potential use in agricultural chemistry, such as inhibitors of photosynthetic electron transport. This application is significant for developing new herbicides and pesticides (Vicentini et al., 2005).

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra . This suggests that the compound may also target the same organism.

Mode of Action

It’s known that similar compounds interact with their targets and cause significant activity against mycobacterium tuberculosis h37ra . The compound’s interaction with its targets likely results in the inhibition of the organism’s growth.

Biochemical Pathways

It’s known that similar compounds exhibit anti-tubercular activity , suggesting that they may affect the biochemical pathways involved in the growth and survival of Mycobacterium tuberculosis.

Pharmacokinetics

Similar compounds have been evaluated for their cytotoxicity on hek-293 (human embryonic kidney) cells . The results indicate that these compounds are non-toxic to human cells, suggesting good bioavailability and low toxicity.

Result of Action

Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra . This suggests that the compound may have a similar effect, potentially inhibiting the growth of the organism.

Action Environment

It’s known that the efficacy of similar compounds can be influenced by various factors, including the presence of other drugs and the physiological state of the target organism .